
Application Notes and Protocols for Monte Carlo
Simulation of Europium-152 Decay

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest
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Cat. No.: B1220608 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides a detailed guide for performing a Monte Carlo simulation of the

radioactive decay of Europium-152 (Eu-152). It is intended for researchers and scientists who

utilize radioisotopes in their work, including those in drug development for applications such as

imaging and radiotherapy. These protocols offer a framework for accurately modeling the decay

of Eu-152 and its subsequent radiation transport through matter using the GEANT4 simulation

toolkit.

Introduction to Europium-152
Europium-152 is a radioisotope with a half-life of approximately 13.537 years.[1][2] It is

particularly useful as a calibration source for gamma-ray spectrometers due to its emission of

multiple gamma rays over a wide energy range.[3] Eu-152 decays through two primary modes:

electron capture (EC) to Samarium-152 (Sm-152) with a branching ratio of approximately

72.1%, and beta-minus (β-) decay to Gadolinium-152 (Gd-152) with a branching ratio of about

27.9%.[2][4] A minor branch of positron (β+) emission to Sm-152 also occurs.[4] The complex

decay scheme, involving numerous excited states of the daughter nuclei, results in a rich

spectrum of emitted photons and electrons.

Europium-152 Decay Data
Accurate simulation of Eu-152 decay requires precise data on its decay modes, branching

ratios, and the energies and intensities of the emitted radiations. The following tables
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summarize the key decay data for Eu-152, compiled from the Evaluated Nuclear Structure Data

File (ENSDF).

Table 1: Principal Decay Modes of Europium-152
Decay Mode

Branching Ratio
(%)

Daughter Nucleus Q-value (keV)

Electron Capture (EC) ~72.1 Sm-152 1874.3

Beta Minus (β-) ~27.9 Gd-152 1818.8

Positron Emission

(β+)
~0.027 Sm-152 -

Table 2: Major Gamma Emissions from Europium-152
Decay

Energy (keV) Intensity per 100 Decays Originating Decay

121.78 28.67 EC

244.70 7.58 EC

344.28 26.56 β-

411.12 2.24 β-

443.96 3.14 EC

778.90 12.96 β-

867.37 4.24 EC

964.08 14.65 EC

1085.87 10.16 EC

1112.07 13.67 EC

1408.01 21.07 EC
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Table 3: Beta Minus (β-) End-point Energies and
Intensities

Maximum Energy (keV) Average Energy (keV) Intensity per 100 Decays

74.6 21.2 0.9

265.2 79.9 1.9

427.0 133.0 0.8

484.0 153.0 0.5

685.0 221.0 1.3

700.0 226.0 0.5

1478.0 504.0 18.0

Note: The data presented here is a selection of the most intense emissions and is suitable for

many simulation purposes. For highly sensitive applications, it is recommended to consult the

most recent and comprehensive data from sources like the National Nuclear Data Center

(NNDC).

Monte Carlo Simulation Protocol using GEANT4
This protocol outlines the key steps for setting up a Monte Carlo simulation of Eu-152 decay

using the GEANT4 toolkit. GEANT4 is a powerful and versatile platform for simulating the

passage of particles through matter.

Prerequisites
A working installation of GEANT4.

Basic knowledge of C++ programming.

Access to the Evaluated Nuclear Structure Data File (ENSDF) for detailed decay data.

Simulation Workflow
The following diagram illustrates the logical workflow of the Monte Carlo simulation process.
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1. Simulation Setup

2. Simulation Run

3. Data Analysis

Define Geometry and Materials

Define Physics List

Define Primary Particle Source (Eu-152)

Initialize Run Manager

Simulate N Events

Record Simulation Output (e.g., Energy Deposition)

Process and Analyze Data

Visualize Results (e.g., Energy Spectrum)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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